Cas no 1369503-78-5 (tert-butyl 6-amino-1,1-dioxo-1,4-thiazepane-4-carboxylate)
1369503-78-5 structure
Product Name:tert-butyl 6-amino-1,1-dioxo-1,4-thiazepane-4-carboxylate
CAS No:1369503-78-5
MF:C10H20N2O4S
MW:264.341801643372
CID:1027008
PubChem ID:70701192
Update Time:2025-04-20
tert-butyl 6-amino-1,1-dioxo-1,4-thiazepane-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 6-amino-1,4-thiazepane-4-carboxylate 1,1-dioxide
- AK-43216
- ANW-73594
- CTK8C4948
- KB-260816
- tert-butyl 6-amino-1,1-dioxo-1,4-thiazepane-4-carboxylate
- tert-butyl 6-amino-1,1-dioxo-1lambda6,4-thiazepane-4-carboxylate
- DTXSID50743955
- A898509
- EN300-4350149
- CS-0445549
- tert-Butyl 6-amino-1,1-dioxo-1lambda~6~,4-thiazepane-4-carboxylate
- 1369503-78-5
- 1,4-Thiazepine-4(5H)-carboxylic acid, 6-aminotetrahydro-, 1,1-dimethylethyl ester, 1,1-dioxide
-
- MDL: MFCD19689413
- Inchi: 1S/C10H20N2O4S/c1-10(2,3)16-9(13)12-4-5-17(14,15)7-8(11)6-12/h8H,4-7,11H2,1-3H3
- InChI Key: HYCVZLIIBVVNHH-UHFFFAOYSA-N
- SMILES: S1(CCN(C(=O)OC(C)(C)C)CC(C1)N)(=O)=O
Computed Properties
- Exact Mass: 264.11437830g/mol
- Monoisotopic Mass: 264.11437830g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 380
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 98.1Ų
Experimental Properties
- Density: 1.220±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 435.9±45.0 °C at 760 mmHg
- Flash Point: 217.4±28.7 °C
- Solubility: Slightly soluble (4.8 g/l) (25 º C),
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
tert-butyl 6-amino-1,1-dioxo-1,4-thiazepane-4-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
tert-butyl 6-amino-1,1-dioxo-1,4-thiazepane-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM200300-1g |
tert-Butyl 6-amino-1,4-thiazepane-4-carboxylate 1,1-dioxide |
1369503-78-5 | 95% | 1g |
$729 | 2021-06-09 | |
| Alichem | A449042597-1g |
tert-Butyl 6-amino-1,4-thiazepane-4-carboxylate 1,1-dioxide |
1369503-78-5 | 95% | 1g |
678.24 USD | 2021-06-11 | |
| TRC | T076350-50mg |
tert-Butyl 6-amino-1,4-thiazepane-4-carboxylate 1,1-dioxide |
1369503-78-5 | 50mg |
$ 510.00 | 2022-06-03 | ||
| TRC | T076350-100mg |
tert-Butyl 6-amino-1,4-thiazepane-4-carboxylate 1,1-dioxide |
1369503-78-5 | 100mg |
$ 850.00 | 2022-06-03 | ||
| Chemenu | CM200300-100mg |
tert-Butyl 6-amino-1,4-thiazepane-4-carboxylate 1,1-dioxide |
1369503-78-5 | 95% | 100mg |
$318 | 2022-06-13 | |
| Chemenu | CM200300-250mg |
tert-Butyl 6-amino-1,4-thiazepane-4-carboxylate 1,1-dioxide |
1369503-78-5 | 95% | 250mg |
$573 | 2022-06-13 | |
| Chemenu | CM200300-500mg |
tert-Butyl 6-amino-1,4-thiazepane-4-carboxylate 1,1-dioxide |
1369503-78-5 | 95% | 500mg |
$764 | 2022-06-13 | |
| Chemenu | CM200300-1g |
tert-Butyl 6-amino-1,4-thiazepane-4-carboxylate 1,1-dioxide |
1369503-78-5 | 95% | 1g |
$955 | 2022-06-13 | |
| Enamine | EN300-4350149-0.05g |
tert-butyl 6-amino-1,1-dioxo-1lambda6,4-thiazepane-4-carboxylate |
1369503-78-5 | 95.0% | 0.05g |
$344.0 | 2025-03-15 | |
| Enamine | EN300-4350149-0.1g |
tert-butyl 6-amino-1,1-dioxo-1lambda6,4-thiazepane-4-carboxylate |
1369503-78-5 | 95.0% | 0.1g |
$515.0 | 2025-03-15 |
tert-butyl 6-amino-1,1-dioxo-1,4-thiazepane-4-carboxylate Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
1369503-78-5 (tert-butyl 6-amino-1,1-dioxo-1,4-thiazepane-4-carboxylate) Related Products
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